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Compound of Interest

Compound Name: PAR-2 (1-6) (human)

Cat. No.: B1354043

For researchers, scientists, and drug development professionals, the safe handling and
disposal of bioactive compounds like PAR-2 (1-6) (human) are paramount for maintaining a
secure laboratory environment and ensuring regulatory compliance. This document provides a
comprehensive guide to the proper disposal procedures for PAR-2 (1-6), including essential
safety information, operational plans, and detailed experimental protocols.

Quantitative Data

The following table summarizes the key quantitative data for PAR-2 (1-6) (human), a synthetic
peptide agonist of Protease-Activated Receptor 2.

Property Value Reference Documents

Molecular Formula C29H55N908 --INVALID-LINK--

CAS Number 190383-13-2 --INVALID-LINK--[1]

Solubility in Water 5.00 g/l at 25°C --INVALID-LINK--[1]
-20°C (powder) or -80°C (in

Storage Temperature --INVALID-LINK--[2]
solvent)
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Proper disposal of PAR-2 (1-6) is crucial to prevent environmental contamination and potential
biological effects. The recommended procedure involves chemical inactivation followed by
disposal as hazardous waste.

Step-by-Step Disposal Protocol:
e Segregation and Collection:

o Collect all waste materials contaminated with PAR-2 (1-6), including unused solutions, cell
culture media, and contaminated labware (e.g., pipette tips, tubes), in a designated and
clearly labeled, leak-proof hazardous waste container.

e Chemical Inactivation:

o For liquid waste, chemical degradation is the primary method to render the peptide
biologically inactive.

o Option A: Sodium Hypochlorite (Bleach) Inactivation:

» Add a sufficient volume of fresh 10% sodium hypochlorite solution (household bleach)
to the liquid waste to achieve a final concentration of at least 1:10 (one part bleach to
nine parts waste).

» Gently mix the solution and allow a minimum contact time of 30 minutes to ensure
complete inactivation of the peptide.[3]

o Option B: Alkaline Detergent Inactivation:

» Alternatively, add a 1% (v/v) solution of a formulated alkaline detergent to the liquid

waste.
» Ensure thorough mixing and a contact time of at least 30 minutes.[3]

o For solid waste, immerse the contaminated materials in a 10% bleach solution or a 1%
alkaline detergent solution, ensuring all surfaces are in contact with the inactivating agent
for a minimum of 30 minutes.[3]

e Final Disposal:
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o After inactivation, the treated waste should be disposed of through a licensed waste
disposal company.[4]

o Follow all local, state, and federal regulations for the disposal of chemical and
biohazardous waste.

o Never dispose of untreated PAR-2 (1-6) waste down the drain or in the regular trash.

Experimental Protocols

Below is a detailed methodology for a key experiment involving the activation of PAR-2 in an in
vivo model.

Protocol: In Vivo Activation of PAR-2 in Mice

This protocol is adapted from a study investigating the effects of PAR-2 activation on colonic
paracellular permeability.[4]

e Animal Model:
o Swiss 3T3 mice are used for the experiment.
+ Reagent Preparation:
o Prepare a solution of the PAR-2 activating peptide SLIGRL (a PAR-2 agonist) in saline.
o Prepare a control solution of the inactive reverse peptide LRGILS in saline.
o Prepare a saline-only vehicle control.
e Administration:

o Administer 50 ul of the prepared solutions (SLIGRL, LRGILS, or saline) intracolonically to
the mice.

o Dosages of SLIGRL can be varied (e.g., 5 pg or 100 pug per mouse) to assess dose-
dependent effects.[4]
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o Time Point for Analysis:

o The peak inflammatory response and increase in paracellular permeability following PAR-2
activation with SLIGRL have been observed at 4 hours post-administration. Therefore, this
time point is chosen for sample collection and analysis.[4]

e Outcome Measures:
o At the 4-hour time point, tissues can be collected to assess various endpoints, such as:
» Changes in paracellular permeability.
» [Inflammatory markers.
= Activation of downstream signaling pathways.

Signaling Pathway

The activation of PAR-2 by its agonist, PAR-2 (1-6), triggers a cascade of intracellular signaling
events. The diagram below illustrates the primary signaling pathway initiated by PAR-2
activation.

Exvacelllar | | Cell Membrane
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Caption: PAR-2 signaling pathway initiated by agonist binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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